Alliacol A
Overview
Description
Alliacol A is a natural product found in Mycetinis alliaceus with data available.
Scientific Research Applications
Asymmetric Synthesis
Alliacol A has been utilized in studies focusing on asymmetric synthesis. Mihelcic and Moeller (2004) employed a tandem anodic coupling-Friedel-Crafts alkylation strategy for the rapid completion of the asymmetric synthesis of alliacol A. The anodic oxidation reaction enabled the creation of a new bond between two nucleophiles. This research highlights the potential of alliacol A in developing synthetic strategies for complex organic molecules (Mihelcic & Moeller, 2004).
Antimicrobial and Cytotoxic Properties
Alliacol A has been identified as having antimicrobial and cytotoxic properties. Anke, Watson, Giannetti, and Steglich (1981) isolated alliacols A and B from Marasmius alliaceus, finding that they exhibited weak antibacterial and antifungal activities. Interestingly, they strongly inhibited DNA synthesis in Ehrlich carcinoma cells at low concentrations (Anke, Watson, Giannetti, & Steglich, 1981).
Anodic Cyclization Reactions
Mihelcic and Moeller (2003) explored the use of anodic cyclization reactions in the synthesis of alliacol A. They utilized an anodic cyclization-Friedel Crafts alkylation strategy to assemble the core ring system of alliacol A, demonstrating the potential of electrochemical methods in the synthesis of natural products (Mihelcic & Moeller, 2003).
Neuropharmacological Effects
Research on Petiveria alliacea, which contains compounds related to alliacol A, has shown a variety of neuropharmacological effects. Luz et al. (2016) reviewed the ethnobotany, phytochemistry, and pharmacological properties of P. alliacea, focusing on its effects on the central nervous system. This highlights the potential application of alliacol A in treating various central nervous system disorders (Luz et al., 2016).
properties
CAS RN |
79232-29-4 |
|---|---|
Product Name |
Alliacol A |
Molecular Formula |
C15H20O4 |
Molecular Weight |
264.32 g/mol |
IUPAC Name |
(1S,5S,8R,9R,11R)-5-hydroxy-8,12,12-trimethyl-4-methylidene-2,10-dioxatetracyclo[7.4.0.01,5.09,11]tridecan-3-one |
InChI |
InChI=1S/C15H20O4/c1-8-5-6-13(17)9(2)10(16)18-14(13)7-12(3,4)11-15(8,14)19-11/h8,11,17H,2,5-7H2,1,3-4H3/t8-,11-,13+,14+,15-/m1/s1 |
InChI Key |
VLJBPLOIFLPLAP-AUCBNHOYSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(C(=C)C(=O)O[C@]23[C@]14[C@H](O4)C(C3)(C)C)O |
SMILES |
CC1CCC2(C(=C)C(=O)OC23C14C(O4)C(C3)(C)C)O |
Canonical SMILES |
CC1CCC2(C(=C)C(=O)OC23C14C(O4)C(C3)(C)C)O |
Other CAS RN |
79232-29-4 |
synonyms |
alliacol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Aminopropyl-[hydroxy(phenyl)methyl]phosphinic acid](/img/structure/B1246676.png)
![2-[(2R,4aS,7R,8S)-7,8-dihydroxy-4a,8-dimethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-yl]prop-2-enoic acid](/img/structure/B1246678.png)
![2-[(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl]-5-methylhydroquinone](/img/structure/B1246684.png)
![21-Ethoxy-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaene](/img/structure/B1246687.png)
![(2S,3S)-3-[[(2S)-1-[4-aminobutyl(3-aminopropyl)amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl]oxirane-2-carboxylic acid](/img/structure/B1246694.png)
